Cas no 1806932-33-1 (2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde)

• Product Name: 2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde
• CAS No: 1806932-33-1
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4869748
• Update Time: 2025-07-02

2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde

• Inchi： 1S/C7H4ClF2NO2/c8-6-4(2-12)5(13)3(1-11-6)7(9)10/h1-2,7H,(H,11,13)
• InChI Key： SBCVBXAIPBICOF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C(C(F)F)=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2

Additional information on 2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde

Professional Introduction to 2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde (CAS No. 1806932-33-1)

2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806932-33-1, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including a chloro substituent, a difluoromethyl group, and an aldehyde functionality, make it a versatile building block for the development of novel therapeutic agents.

The< strong>aldehyde group in the molecule is particularly noteworthy, as aldehydes are well-known for their reactivity and ability to participate in a wide range of chemical transformations. This reactivity is exploited in synthetic chemistry to form new bonds and create more complex structures. The presence of the< strong>chloro substituent further enhances the compound's utility, as chlorine atoms can be easily modified through nucleophilic substitution reactions, allowing for the introduction of additional functional groups.

The< strong>difluoromethyl group is another critical feature of this compound. Difluoromethyl groups are frequently incorporated into pharmaceuticals due to their ability to improve metabolic stability, enhance binding affinity to biological targets, and increase lipophilicity. These properties are particularly valuable in drug design, where optimizing pharmacokinetic profiles is essential for achieving efficacy and safety. Recent studies have highlighted the importance of< strong>difluoromethyl groups in the development of next-generation therapeutics, including antiviral and anticancer agents.

In the context of current research, 2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde has been explored as a precursor in the synthesis of small molecule inhibitors targeting various disease pathways. For instance, pyridine derivatives have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The< strong>hydroxy group present in the molecule provides another point of modification, enabling the creation of diverse analogues with tailored biological activities.

The compound's potential applications extend to the development of agrochemicals and specialty chemicals. Pyridine-based compounds are widely used in these industries due to their versatility and effectiveness. The< strong>chloro and< strong>difluoromethyl substituents contribute to the compound's stability and reactivity under various conditions, making it suitable for a broad range of synthetic applications.

Recent advancements in computational chemistry have also highlighted the importance of< strong>2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde as a scaffold for drug discovery. Molecular modeling studies have demonstrated that this compound can be modified to target specific protein receptors with high affinity. Such insights are crucial for rational drug design, where understanding the three-dimensional structure-activity relationships is key to developing effective therapeutics.

The synthesis of< strong>2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques are essential for producing compounds that meet the stringent requirements of pharmaceutical applications.

The compound's role in medicinal chemistry is further underscored by its potential as a building block for heterocyclic scaffolds. Heterocyclic compounds are prevalent in medicinal chemistry due to their diverse biological activities and favorable pharmacokinetic properties. The< strong/pyridine core, combined with functional groups like aldehydes and hydroxyl groups, provides a rich framework for structural diversification.

In conclusion, 2-Chloro-5-(difluoromethyl)-4-hydroxypyridine-3-carboxaldehyde (CAS No. 1806932-33-1) represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features make it a valuable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in pharmaceutical chemistry is likely to grow even further.